molecular formula C13H11N3O3 B6642081 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid

3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid

Cat. No. B6642081
M. Wt: 257.24 g/mol
InChI Key: IYUXCTWJRMDYJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid, also known as PCMB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. PCMB is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform. This compound has been used in various biochemical and physiological studies due to its ability to modify proteins and enzymes.

Mechanism of Action

The mechanism of action of 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid involves the covalent modification of thiol groups in proteins. 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid reacts with the sulfhydryl group of cysteine residues in proteins, resulting in the formation of a disulfide bond. This modification can lead to the inhibition of enzymatic activity and the alteration of protein structure.
Biochemical and Physiological Effects:
3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been used to study the structure and function of enzymes such as alcohol dehydrogenase and glutathione reductase. 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid has also been used to modify proteins involved in the regulation of ion channels and neurotransmitter receptors.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid in lab experiments is its ability to selectively modify thiol groups in proteins. This allows for the study of specific enzymes and proteins without affecting other cellular processes. However, 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid has limitations in terms of its specificity and potential toxicity. It is important to use appropriate concentrations and controls when using 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid in experiments.

Future Directions

There are many potential future directions for research involving 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid. One area of interest is the development of new protein modifying agents with increased specificity and reduced toxicity. Additionally, 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid could be used in the study of disease-related proteins and enzymes, such as those involved in cancer and neurodegenerative diseases. Further research is needed to fully understand the potential applications of 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid in scientific research.

Synthesis Methods

The synthesis of 3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid involves the reaction of 4-carboxypyridazine with formaldehyde and ammonium chloride, followed by the addition of sodium cyanide and hydrochloric acid. The resulting product is then purified through recrystallization.

Scientific Research Applications

3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid has been widely used in scientific research as a protein modifying agent. It has been shown to react with thiol groups in proteins, resulting in the inhibition of enzymatic activity. This property has been useful in studying the structure and function of various enzymes and proteins.

properties

IUPAC Name

3-[(pyridazine-4-carbonylamino)methyl]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11N3O3/c17-12(11-4-5-15-16-8-11)14-7-9-2-1-3-10(6-9)13(18)19/h1-6,8H,7H2,(H,14,17)(H,18,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IYUXCTWJRMDYJC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)C(=O)O)CNC(=O)C2=CN=NC=C2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

257.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[(Pyridazine-4-carbonylamino)methyl]benzoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.